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Introduction

ML345 is a versatile small molecule with dual inhibitory activity, making it a valuable tool for
studying distinct cellular pathways. It has been identified as a potent and selective inhibitor of
both the Insulin-Degrading Enzyme (IDE) and the NOD-like receptor pyrin domain-containing
protein 3 (NLRP3) inflammasome.[1][2][3][4] This document provides detailed application notes
and protocols for determining and utilizing the optimal concentration of ML345 in cell-based
assays targeting either IDE or the NLRP3 inflammasome.

Note on Dual Activity: It is crucial for researchers to be aware of ML345's dual targets. A recent
study has shown that ML345's inhibition of the NLRP3 inflammasome is independent of its
activity on IDE.[5][6] Therefore, when studying one pathway, it is essential to consider potential
effects on the other and incorporate appropriate controls.

Quantitative Data Summary

The optimal concentration of ML345 is highly dependent on the specific cell type, assay
readout, and the target being investigated. Below is a summary of reported concentrations and
potencies for ML345 in various assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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